Cas no 64154-63-8 (Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-)

• Product Name: Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-
• CAS No: 64154-63-8
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 1671282
• PubChem ID: 17604225
• Update Time: 2025-04-21

Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-
• (5-methoxy-2-nitro-4-phenylmethoxyphenyl)methanol
• DB-110750
• AKOS009116119
• DTXSID80589686
• [4-(Benzyloxy)-5-methoxy-2-nitrophenyl]methanol
• SCHEMBL13224057
• 64154-63-8

• Inchi： 1S/C15H15NO5/c1-20-14-7-12(9-17)13(16(18)19)8-15(14)21-10-11-5-3-2-4-6-11/h2-8,17H,9-10H2,1H3
• InChI Key： MBOUNAKTOGNNAX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(=C(CO)C=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.09505
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers